3,4-dibromo-5-methyl-1H-pyrazole
Overview
Description
“3,4-dibromo-5-methyl-1H-pyrazole” is a chemical compound with the molecular formula C4H4Br2N2 . It is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff .
Synthesis Analysis
The synthesis of pyrazoles involves various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A special emphasis is placed on a thorough examination of response processes .
Molecular Structure Analysis
The molecular structure of “3,4-dibromo-5-methyl-1H-pyrazole” is represented by the linear formula C4H4Br2N2 . The crystal structure of a similar compound, 3-(4-bromophenyl)-5-methyl-1H-pyrazole, has been studied and it was found to be orthorhombic with a = 5.9070(3) Å, b = 9.2731(7) Å, c = 17.5641(14) Å .
Chemical Reactions Analysis
The chemical reactions involving pyrazoles are diverse. They can undergo reactions with various mono-, 1,2-, 1,3-,1,4-, and 1,5-binucleophiles . Pyrazoles also have a strong affinity towards metals which may lead to the formation of metal-organic frameworks .
Physical And Chemical Properties Analysis
The molecular weight of “3,4-dibromo-5-methyl-1H-pyrazole” is 239.898 . The physical form of a similar compound, 3,5-Dibromo-4-methyl-1H-pyrazole, is liquid and it is stored at 28 C .
Scientific Research Applications
Medicinal Chemistry
Pyrazole derivatives, including 3,4-dibromo-5-methyl-1H-pyrazole, hold a privileged status as versatile frameworks in various sectors of the chemical industry, including medicine . They have diverse biological activities, encompassing roles such as antituberculosis, antimicrobial, antifungal, anti-inflammatory, anticancer, and antidiabetic agents .
Agriculture
In addition to their medicinal applications, pyrazole derivatives are also used in agriculture . The specific applications in this field would depend on the particular properties of the 3,4-dibromo-5-methyl-1H-pyrazole compound.
Organic Synthesis
Pyrazoles, as five-membered heterocycles, belong to a class of compounds highly valued in organic synthesis . The 3,4-dibromo-5-methyl-1H-pyrazole could serve as a starting material or intermediate in the synthesis of more complex organic compounds.
Catalysts in Chemical Reactions
Some pyrazole derivatives have been used as catalysts in chemical reactions . The specific catalytic activity of 3,4-dibromo-5-methyl-1H-pyrazole would need to be determined experimentally.
Preparation of Solid Hexacoordinate Complexes
4-Bromopyrazole, a related compound, has been used in the preparation of solid hexacoordinate complexes . It’s possible that 3,4-dibromo-5-methyl-1H-pyrazole could have similar applications.
Antifungal Activity
Some pyrazole derivatives have demonstrated antifungal activity . The specific antifungal properties of 3,4-dibromo-5-methyl-1H-pyrazole would need to be investigated.
Safety and Hazards
Mechanism of Action
Target of Action
Pyrazoles, the class of compounds to which it belongs, are known to interact with various biological targets due to their nitrogen-based hetero-aromatic ring structure .
Mode of Action
Pyrazoles and their derivatives have been reported to exhibit a range of pharmacological activities, including antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities . The specific interactions of 3,4-dibromo-5-methyl-1H-pyrazole with its targets, and the resulting changes, are subjects of ongoing research.
Biochemical Pathways
Pyrazoles can influence various biochemical pathways depending on their specific structure and the biological targets they interact with .
Result of Action
Pyrazoles and their derivatives have been reported to exhibit a range of biological activities, suggesting that they can induce various molecular and cellular changes .
properties
IUPAC Name |
3,4-dibromo-5-methyl-1H-pyrazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H4Br2N2/c1-2-3(5)4(6)8-7-2/h1H3,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HKWXBKMXJLNKLC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1)Br)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H4Br2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40404422 |
Source
|
| Record name | 3,4-dibromo-5-methyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40404422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
239.90 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dibromo-5-methyl-1H-pyrazole | |
CAS RN |
5932-19-4 |
Source
|
| Record name | 3,4-dibromo-5-methyl-1H-pyrazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40404422 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-DIBROMO-5-METHYL-1H-PYRAZOLE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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